Cas no 1806465-21-3 (Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate
• CAS No: 1806465-21-3
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• CID: 5002050
• Update Time: 2025-05-19

Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate

• Inchi： 1S/C13H15F3O2/c1-3-18-12(17)7-5-10-8-9(2)4-6-11(10)13(14,15)16/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： SYQZCFKKSWQGAA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate

Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate (CAS No. 1806465-21-3)

The compound Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate, identified by the CAS registry number 1806465-21-3, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of esters, specifically derived from the reaction of ethyl alcohol and 3-(5-methyl-2-trifluoromethylphenyl)propanoic acid. Its structure features a trifluoromethyl group attached to a phenyl ring, which imparts unique electronic and steric properties, making it highly valuable in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate in drug discovery and materials science. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for designing bioactive compounds with improved pharmacokinetic profiles. For instance, researchers have explored its potential as a building block for constructing heterocyclic frameworks, which are crucial in medicinal chemistry.

In terms of synthesis, Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate can be prepared via several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. The choice of synthetic pathway depends on the starting materials and desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The physical properties of this compound are well-documented. It has a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of the trifluoromethyl group also contributes to its stability under harsh reaction conditions, making it ideal for use in high-throughput screening assays.

Applications of Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic benefits. For example, its derivatives have been investigated for their anti-inflammatory and anticancer activities. In the field of materials science, this compound is used as a precursor for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength.

From an environmental perspective, understanding the fate and transport of Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate in ecosystems is crucial. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations aim to ensure that its use aligns with sustainable practices and minimizes ecological impact.

In conclusion, Ethyl 3-(5-methyl-2-(trifluoromethyl)phenyl)propanoate (CAS No. 1806465-21-3) stands out as a key compound in modern chemistry due to its unique structure, versatile properties, and wide-ranging applications. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in both academic and industrial settings.